Cas no 145758-54-9 (3-(diphenylphosphanyl)-2-methylimidazo1,2-apyridine)

• Product Name: 3-(diphenylphosphanyl)-2-methylimidazo1,2-apyridine
• CAS No: 145758-54-9
• MF: C₂₀H₁₇N₂P
• MW: 316.336145162582
• MDL: MFCD00194679
• CID: 1315911
• PubChem ID: 16227538
• Update Time: 2025-10-30

3-(diphenylphosphanyl)-2-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 3-(diphenylphosphino)-2-methyl-
• 3-(diphenylphosphino)-2-methylimidazo[1,2-a]pyridine
• 145758-54-9
• EN300-26258
• SCHEMBL2595416
• C20H17N2P
• CS-0243343
• (2-methylimidazo[1,2-a]pyridin-3-yl)-diphenylphosphane
• 3-(diphenylphosphanyl)-2-methylimidazo[1,2-a]pyridine
• AKOS000122731
• 3-(diphenylphosphanyl)-2-methylimidazo1,2-apyridine

• MDL： MFCD00194679
• Inchi： 1S/C20H17N2P/c1-16-20(22-15-9-8-14-19(22)21-16)23(17-10-4-2-5-11-17)18-12-6-3-7-13-18/h2-15H,1H3
• InChI Key： IDOXHSNFLBEUPQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=C(C)N=C2C=CC=CN12

Computed Properties

• Exact Mass: 316.11311
• Monoisotopic Mass: 316.112935548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.3

Additional information on 3-(diphenylphosphanyl)-2-methylimidazo1,2-apyridine

Comprehensive Overview of 3-(Diphenylphosphanyl)-2-methylimidazo[1,2-a]pyridine (CAS No. 145758-54-9)

3-(Diphenylphosphanyl)-2-methylimidazo[1,2-a]pyridine (CAS No. 145758-54-9) is a highly specialized organophosphorus compound that has garnered significant attention in the fields of catalysis, material science, and pharmaceutical research. This compound, characterized by its unique imidazo[1,2-a]pyridine backbone and diphenylphosphanyl substituent, serves as a versatile ligand in transition metal-catalyzed reactions. Its molecular structure combines the electron-rich properties of phosphorus with the aromatic stability of the imidazo[1,2-a]pyridine ring, making it an ideal candidate for applications in cross-coupling reactions and asymmetric synthesis.

In recent years, the demand for efficient catalytic systems has surged, driven by the need for sustainable and cost-effective chemical processes. 3-(Diphenylphosphanyl)-2-methylimidazo[1,2-a]pyridine has emerged as a key player in this arena, particularly in palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. Researchers have highlighted its ability to enhance reaction yields and selectivity, addressing common challenges in heterocyclic compound synthesis. This aligns with the growing trend of optimizing green chemistry protocols, a topic frequently searched by professionals in the field.

The compound's structural versatility also makes it a valuable building block in drug discovery. The imidazo[1,2-a]pyridine moiety is a privileged scaffold in medicinal chemistry, found in numerous bioactive molecules targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. By incorporating the diphenylphosphanyl group, researchers can fine-tune the electronic and steric properties of potential drug candidates, a strategy often explored in fragment-based drug design. This dual functionality has sparked interest in platforms like PubMed and Reaxys, where queries about "phosphine ligands in drug development" have risen steadily.

From a material science perspective, CAS No. 145758-54-9 has shown promise in the development of organic light-emitting diodes (OLEDs) and photocatalysts. Its ability to coordinate with metals like iridium and platinum enables the design of phosphorescent emitters, a hot topic in next-generation display technologies. Industry forums and patent databases reveal increasing searches for "phosphine-based OLED materials," underscoring its relevance in cutting-edge applications.

Synthetic accessibility is another advantage of 3-(Diphenylphosphanyl)-2-methylimidazo[1,2-a]pyridine. Modern microwave-assisted synthesis techniques have reduced production time while improving purity—a critical factor for high-throughput screening in both academic and industrial settings. This efficiency resonates with the automated synthesis trend, frequently discussed in ACS (American Chemical Society) publications.

In summary, 3-(Diphenylphosphanyl)-2-methylimidazo[1,2-a]pyridine (CAS No. 145758-54-9) represents a multidisciplinary tool with applications spanning catalysis, medicinal chemistry, and advanced materials. Its alignment with trending research areas like sustainable catalysis and precision drug design ensures its continued prominence in scientific literature and industrial innovation.